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Compound of Interest

Compound Name: 3-Amino-6-(phenylthio)pyridazine

Cat. No.: B1279446 Get Quote

This technical guide provides a comprehensive overview of the core chemical and potential

biological properties of 3-Amino-6-(phenylthio)pyridazine, geared towards researchers,

scientists, and professionals in drug development.

Core Chemical Properties
3-Amino-6-(phenylthio)pyridazine is a pyridazine derivative characterized by an amino group

at the 3-position and a phenylthio group at the 6-position. While specific experimental data for

this compound is limited in publicly available literature, its fundamental properties can be

summarized.

Table 1: Physicochemical Properties of 3-Amino-6-(phenylthio)pyridazine

Property Value Source

CAS Number 90844-35-2 [1][2][3]

Molecular Formula C₁₀H₉N₃S [1]

Molecular Weight 203.26 g/mol [1][2][3]

Appearance Solid [2]

Purity ≥95% [2]
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Note: Quantitative data such as melting point, boiling point, and solubility for 3-Amino-6-
(phenylthio)pyridazine are not readily available in the surveyed literature. For the related

compound, 3-Amino-6-phenylpyridazine, the melting point is reported as 152 °C, with a

predicted boiling point of 403.0±25.0 °C and a predicted pKa of 4.84±0.10.[4]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Amino-6-(phenylthio)pyridazine are

not explicitly described in the available literature. However, based on general synthetic

methods for analogous pyridazine derivatives, a plausible synthetic route can be proposed.

A common method for the synthesis of 6-substituted-3-aminopyridazines involves the

nucleophilic substitution of a leaving group, such as a halogen, at the 6-position of a 3-

aminopyridazine precursor.

Proposed Synthesis of 3-Amino-6-(phenylthio)pyridazine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1279446?utm_src=pdf-body
https://www.benchchem.com/product/b1279446?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5310803_EN.htm
https://www.benchchem.com/product/b1279446?utm_src=pdf-body
https://www.benchchem.com/product/b1279446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Product

3-Amino-6-chloropyridazine

+

Thiophenol

Base
(e.g., NaH, K₂CO₃)

Solvent
(e.g., DMF, DMSO)

3-Amino-6-(phenylthio)pyridazineNucleophilic Aromatic Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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